Cas no 2227-57-8 (3-(4-Methoxyphenyl)-2-propynoic Acid)

• Product Name: 3-(4-Methoxyphenyl)-2-propynoic Acid
• CAS No: 2227-57-8
• MF: C₁₀H₈O₃
• MW: 176.168723106384
• MDL: MFCD00181523
• CID: 285496
• PubChem ID: 247395
• Update Time: 2025-04-19

3-(4-Methoxyphenyl)-2-propynoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Methoxyphenyl)propiolic acid
• 2-propynoic acid, 3-(4-methoxyphenyl)-
• 3-(4-methoxyphenyl)prop-2-ynoic acid
• NSC61877
• 2227-57-8
• 3-(4-methoxyphenyl)-2-propynoic acid(SALTDATA: FREE)
• SR-01000443415
• DTXSID10289546
• 3-(p-Methoxyphenyl)propiolic acid
• CS-0122129
• (4-Methoxy-phenyl)-propynoic acid
• 3-(4-methoxyphenyl)propynoic acid
• SR-01000443415-1
• SCHEMBL670580
• NSC-61877
• 3-(4-Methoxyphenyl)-2-propynoic acid #
• HMS1417A11
• EU-0039294
• AS-47780
• IFLab1_001771
• 3-(4-Methoxyphenyl)-2-propynoic acid
• F16131
• EN300-743493
• 3-[4-(Methoxy)-phenyl]-propiolic acid
• 3-(4-Methoxyphenyl)propiolicacid
• CAA22757
• MFCD00181523
• AKOS001630962
• Z57100824
• 3-(4-Methoxyphenyl)-2-propynoic Acid

• MDL： MFCD00181523
• Inchi： 1S/C10H8O3/c1-13-9-5-2-8(3-6-9)4-7-10(11)12/h2-3,5-6H,1H3,(H,11,12)
• InChI Key： AYEMXGNOKZRIOC-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C#CC(=O)O)=CC=1

Computed Properties

• Exact Mass: 176.04734
• Monoisotopic Mass: 176.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.26
• Boiling Point: 340.9°C at 760 mmHg
• Flash Point: 139.1°C
• Refractive Index: 1.582
• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles